N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide

• IUPAC Name: N-(2-methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C14H24N2O2/c1-4-5-14(17)16(10-11-18-3)12-13-6-8-15(2)9-7-13/h13H,6-12H2,1-3H3
• InChI Key: QFPSHERLWVWYSU-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(CCOC)CC1CCN(CC1)C
• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol

Description

N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide, also known as BU99006, is a small molecule that has been studied for its potential therapeutic effects. It belongs to the class of compounds known as sigma-2 receptor ligands, which have been implicated in various physiological and pathological processes. In

Scientific Research Applications

N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide has been studied for its potential therapeutic effects in various diseases, including cancer, neurodegenerative disorders, and psychiatric disorders. It has been shown to have anti-tumor effects in vitro and in vivo, as well as neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Mechanism of Action

N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide is a sigma-2 receptor ligand, which means that it binds to and activates the sigma-2 receptor. The sigma-2 receptor is a poorly understood receptor that has been implicated in various physiological and pathological processes, including cell proliferation, apoptosis, and stress response. It is highly expressed in various cancer cells and has been suggested as a potential target for cancer therapy. Activation of the sigma-2 receptor by N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide has been shown to induce cell death in cancer cells and protect neurons from oxidative stress.
Biochemical and Physiological Effects:
N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, protection against oxidative stress in neurons, and modulation of neurotransmitter release in the brain. It has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide in lab experiments is its specificity for the sigma-2 receptor, which allows for the study of the receptor's function and potential therapeutic effects. However, one limitation is the lack of knowledge about the sigma-2 receptor and its downstream signaling pathways, which makes it difficult to fully understand the mechanism of action of N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide.

Future Directions

There are several future directions for the study of N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide. One direction is the development of more potent and selective sigma-2 receptor ligands for use in cancer therapy and neuroprotection. Another direction is the elucidation of the downstream signaling pathways activated by the sigma-2 receptor and their potential therapeutic implications. Additionally, the anxiolytic and antidepressant effects of N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide suggest potential applications in the treatment of psychiatric disorders.

Synthesis Methods

N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide can be synthesized using a multi-step process that involves the reaction of several intermediates. The first step involves the reaction of 1-methyl-4-piperidone with 2-bromoethyl methyl ether to form 1-(2-methoxyethyl)-4-methylpiperidine. This intermediate is then reacted with propargyl bromide to form 1-(2-methoxyethyl)-4-(prop-2-yn-1-yl)piperidine. Finally, this intermediate is reacted with 2-bromo-N-methyl-N-(pyridin-2-yl)ethanamine to form N-(2-Methoxyethyl)-N-[(1-methylpiperidin-4-yl)methyl]but-2-ynamide.